Cas no 81090-58-6 (Benzenamine, 2,4,6-tribromo-N-ethyl-)

Benzenamine, 2,4,6-tribromo-N-ethyl- structure
81090-58-6 structure
Product Name:Benzenamine, 2,4,6-tribromo-N-ethyl-
CAS No:81090-58-6
MF:C8H8Br3N
MW:357.867819786072
CID:704531
PubChem ID:13113843
Update Time:2025-04-19

Benzenamine, 2,4,6-tribromo-N-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,4,6-tribromo-N-ethyl-
    • 2,4,6-tribromo-N-ethylaniline
    • 81090-58-6
    • DTXSID00518872
    • Inchi: 1S/C8H8Br3N/c1-2-12-8-6(10)3-5(9)4-7(8)11/h3-4,12H,2H2,1H3
    • InChI Key: UBVCEZRWGJDMCP-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1NCC)Br)Br

Computed Properties

  • Exact Mass: 356.81864g/mol
  • Monoisotopic Mass: 354.82069g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 12Ų
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